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Compound of Interest

Compound Name: Disperse yellow 241

Cat. No.: B1582767 Get Quote

Aimed at researchers, scientists, and professionals in drug development, this guide offers a

comparative overview of analytical methodologies for the detection of disperse dyes, with a

focus on providing supporting experimental data and detailed protocols. While specific

validated performance data for Disperse Yellow 241 was not readily available in the public

domain, this guide presents a comparison of two prevalent techniques used for the analysis of

disperse dyes in textiles: High-Performance Liquid Chromatography with Diode-Array Detection

(HPLC-DAD) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The

data presented is representative of the performance of these methods for disperse dyes of

similar chemical classes.

Data Presentation: A Comparative Analysis
The selection of an appropriate analytical method hinges on various factors, including the

required sensitivity, selectivity, and the nature of the sample matrix. The following table

summarizes the typical performance characteristics of HPLC-DAD and LC-MS/MS for the

analysis of disperse dyes.
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Performance Parameter HPLC-DAD LC-MS/MS

Limit of Detection (LOD) 2.0 mg/kg 1.0 µg/kg

Limit of Quantification (LOQ) Not Specified Not Specified

Linearity (r²) > 0.995 > 0.995

Linear Range 0.5 - 250 mg/L 0.5 - 200 µg/L

Recovery 92.1% - 98.7% 92.1% - 98.7%

Precision (RSD) < 8.0% < 8.0%

Note: The data presented is based on a study of Disperse Yellow 23 and Disperse Orange 149

and is intended to be representative for similar disperse dyes[1].

Mandatory Visualization
Experimental Workflow for Analytical Method Validation
The following diagram illustrates a typical workflow for the validation of an analytical method for

dye detection.
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General Workflow for Analytical Method Validation
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Caption: General workflow for analytical method validation.
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Logical Relationship in Chromatographic Analysis
This diagram outlines the logical steps involved in a typical chromatographic analysis of

disperse dyes from a textile sample.

Logical Steps in Chromatographic Analysis of Disperse Dyes

Textile Sample Extraction with appropriate solvent (e.g., chlorobenzene, methanol)Step 1 Sample Cleanup Filtration / Solid-Phase ExtractionStep 2 Chromatographic Separation HPLC or LC-MS/MSStep 3 Detection DAD or MS/MSStep 4 Data Analysis & QuantificationStep 5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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